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Compound of Interest

Compound Name: 2-Aminopropan-2-ol

Cat. No.: B1621698

This guide provides essential safety and logistical information for the handling of 2-
Aminopropan-2-ol (also known as 1-amino-2-propanol or isopropanolamine). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals by outlining detailed operational and disposal plans.

Hazard Identification and Summary

2-Aminopropan-2-ol is a combustible liquid that poses several health risks.[1][2][3] It is
corrosive and can cause severe skin burns and serious eye damage.[1][3][4] Skin contact can
be harmful, and accidental ingestion may be detrimental to health.[4] Vapors and mists of this
chemical are extremely irritating to the eyes.[4]

GHS Hazard Statements:

H227: Combustible liquid.[1]

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.[1]

H402: Harmful to aquatic life.

Physical and Chemical Properties

The following table summarizes key quantitative data for 2-Aminopropan-2-ol.
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Property Value

Appearance Colorless liquid[5][6]
Odor Ammoniacal[5][6]
Melting Point -2 °C (28 °F)[7]
Boiling Point 160 °C (320 °F)[6]
Flash Point 71 °C (159.8 °F)[3][6]

Vapor Pressure

0.63 hPa at 25 °C[6]

Vapor Density

2.6 (vs air)[6]

Specific Gravity

0.954 - 0.973 g/cm?® at 20-25 °C[3][6]

Solubility in Water

Soluble[6]

pH

11.3 (10g/! solution at 20°C)[6]

Operational Protocols

Adherence to the following protocols is mandatory for the safe handling and disposal of 2-

Aminopropan-2-ol.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.
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Specifications and

Body Part Required PPE L
Guidelines
] o A face shield may be
Tightly fitting safety goggles or ] )
] ) necessary for tasks with a high
chemical splash-resistant ) )
Eyes/Face o risk of splashing.[1] Eyewash
safety glasses with side ) )
) stations should be readily
protection.[1][5] )
accessible.[3][4]
Wear overalls and a PVC
] ) apron.[4] For significant
) Chemical protective gloves )
Skin/Hands exposure risks, a full PVC

(e.g., PVC).[4]

protective suit may be

required.[4]

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

Required when vapors or
aerosols are generated or if
exposure limits are exceeded.
[2] Always handle in a well-
ventilated area or under a
chemical fume hood.[2][3][4]

Footwear

Safety footwear or rubber

gumboots.

Trousers or overalls should be
worn outside of boots to

prevent spills from entering.[4]

Safe Handling Workflow

The following diagram illustrates the procedural workflow for the safe handling of 2-

Aminopropan-2-ol.
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Preparation

1. Don Appropriate PPE
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3. Assemble Materials
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Emergency Response

Personal Exposure

J
~

7. Decontaminate Work Area

8. Dispose of Waste Properly

9. Doff and Clean/Dispose PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminopropan-2-ol.
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Step-by-Step Handling Protocol

e Preparation:

[e]

Before handling, ensure you are wearing all required PPE as specified in the table above.

[1]5]

[e]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][4]

o

Confirm that an eyewash station and safety shower are unobstructed and accessible.[3][4]

[¢]

Assemble all necessary equipment and reagents before starting work.
e Handling:

o Avoid all personal contact, including the inhalation of vapors.[4]

o Do not eat, drink, or smoke in the handling area.[5][6]

o Keep the container tightly closed when not in use.[5][7]

o Take precautionary measures against static discharge.[5]

o Use containers made of appropriate materials. Avoid brass, copper, aluminum, galvanized,
or tin-plated containers.[4]

o Storage:
o Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4][5]

o Store locked up and away from incompatible materials such as acids and oxidizing agents.

[11[4]
o Keep away from heat, sparks, open flames, and other sources of ignition.[4][5]

Emergency and Disposal Plans

Immediate and correct response to emergencies and proper disposal are critical for safety and
environmental protection.
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First Aid Measures

Exposure Route

First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush with
plenty of water for at least 15 minutes.[4]
Remove contact lenses if present and easy to
do.[5] Seek immediate medical attention from an

ophthalmologist.[5]

Skin Contact

Immediately remove all contaminated clothing,
including footwear.[4][5] Flush skin and hair with
large amounts of running water, using a safety
shower if available.[4] Continue flushing until
advised to stop by a poison center or doctor.[4]

Seek immediate medical attention.[5]

Move the individual to fresh air and keep them
warm and rested.[1][4][5] If breathing is difficult,

Inhalation ) ) ) )
give oxygen.[1] Seek immediate medical
attention.[5]
Do NOT induce vomiting.[1][4] If the person is
) conscious, have them rinse their mouth and
Ingestion

drink one or two glasses of water. Seek

immediate medical attention.[4][5]

Spill and Leak Procedures

e Minor Spills:

o Clean up all spills immediately.[4]

o Avoid breathing vapors and contact with skin and eyes.[4]

o Contain and absorb the spill with sand, earth, inert material, or vermiculite.[4]

o Place the absorbed material into a suitable, labeled container for disposal.[1]

e Major Spills:
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[e]

Evacuate personnel from the area and move upwind.[4]

o

Alert the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.[4]

(¢]

Wear full-body protective clothing and a self-contained breathing apparatus.[4][5]

[¢]

Prevent the spillage from entering drains or water courses by any means available.[4][5]

Disposal Protocol

e 2-Aminopropan-2-ol and its container must be disposed of as hazardous waste.[4]

o All waste disposal must be conducted in accordance with local, state, and federal
regulations.[4]

o Do not mix with other waste. Leave chemicals in their original containers for disposal.

e Do not allow wash water from cleaning or process equipment to enter drains.[4] It may be
necessary to collect all wash water for treatment before disposal.[4]

e If recycling or reuse is not possible, containers should be punctured to prevent re-use and
disposed of at an authorized landfill.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety Protocol for Handling 2-
Aminopropan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621698#personal-protective-equipment-for-
handling-2-aminopropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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